2-(4-(4-(2-fluorophenyl)piperazin-1-yl)-4-oxobutyl)-6-phenylpyridazin-3(2H)-one

• IUPAC Name: 2-[4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobutyl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C24H25FN4O2/c25-20-9-4-5-10-22(20)27-15-17-28(18-16-27)23(30)11-6-14-29-24(31)13-12-21(26-29)19-7-2-1-3-8-19/h1-5,7-10,12-13H,6,11,14-18H2
• InChI Key: TVHSMHLINKEQPU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CCCN3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C24H25FN4O2
• Molecular Weight: 420.5 g/mol
• CAS No.: 946214-89-7

Description

2-(4-(4-(2-Fluorophenyl)piperazin-1-yl)-4-oxobutyl)-6-phenylpyridazin-3(2H)-one is a synthetic chemical compound featuring a pyridazinone core linked to a (2-fluorophenyl)piperazine moiety via a carbonyl-butylene chain. This structure is of significant interest in medicinal chemistry research, particularly in the development of enzyme inhibitors. The pyridazinone scaffold is a privileged structure in drug discovery, known for conferring a wide range of biological activities . Specifically, derivatives incorporating both the pyridazinone core and a (2-fluorophenyl)piperazine group have been identified as potent and selective inhibitors of Monoamine Oxidase B (MAO-B) . Research indicates that closely related analogs can act as reversible, competitive MAO-B inhibitors with IC50 values in the nanomolar range and high selectivity over the MAO-A isoform . This mechanism is highly relevant for research into neurodegenerative diseases. Consequently, this compound serves as a valuable chemical tool for neuroscientists and medicinal chemists exploring new therapeutic pathways for conditions like Alzheimer's disease and Parkinson's disease. The compound is provided for Research Use Only (RUO). It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle all chemicals with appropriate safety precautions in a laboratory setting.

Biological Activity

The compound 2-(4-(4-(2-fluorophenyl)piperazin-1-yl)-4-oxobutyl)-6-phenylpyridazin-3(2H)-one is a pyridazinone derivative notable for its diverse biological activities. This article will explore its biological activity, including pharmacological effects, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

Molecular Formula: C₁₄H₁₅FN₂O₃
Molecular Weight: 278.28 g/mol
CAS Number: 2197062-18-1

The compound features a complex structure with multiple functional groups that contribute to its biological properties. The presence of the piperazine ring and the fluorophenyl group is particularly significant in enhancing its pharmacological profile.

Table 1: Structural Characteristics

Property	Value
LogP	1.48
Polar Surface Area (Ų)	61
Hydrogen Bond Acceptors	4
Hydrogen Bond Donors	1

Antitumor Activity

Recent studies have highlighted the antitumor potential of pyridazinone derivatives. For instance, compounds with similar structures have shown significant cytotoxicity against various human cancer cell lines, including liver (HUH7), breast (MCF7), and colon (HCT116) cancer cells. A notable example is a related compound that exhibited lower IC50 values than standard chemotherapy agents like 5-fluorouracil, indicating strong potential as an anticancer agent .

Antimicrobial Effects

Pyridazinone derivatives are also recognized for their antimicrobial properties. Research has demonstrated that compounds bearing this scaffold can effectively inhibit both Gram-positive and Gram-negative bacteria. In particular, derivatives similar to our compound have been tested against strains such as E. coli and Staphylococcus aureus, showing promising results in terms of antibacterial activity .

Anti-inflammatory Properties

The anti-inflammatory effects of pyridazinones have been documented in various studies. For instance, certain derivatives have been developed as phosphodiesterase type 4 (PDE4) inhibitors, which are crucial in managing inflammatory diseases. These compounds were designed to enhance binding interactions with specific enzyme residues, leading to increased efficacy in reducing inflammation .

Neuroprotective Activity

The neuroprotective potential of pyridazinone derivatives has also been explored. Compounds similar to 2-(4-(4-(2-fluorophenyl)piperazin-1-yl)-4-oxobutyl)-6-phenylpyridazin-3(2H)-one have been evaluated for their ability to inhibit acetylcholinesterase and butyrylcholinesterase enzymes, which are implicated in neurodegenerative diseases like Alzheimer's .

Study on Cytotoxicity

A study conducted by Özdemir et al. (2020) synthesized several pyridazinone derivatives and evaluated their cytotoxic effects on various cancer cell lines. Among these, a derivative with a similar structure to our compound showed significant potency against liver cancer cells with an IC50 value considerably lower than that of established chemotherapy drugs .

Antimicrobial Testing

In another research effort by Husain et al. (2011), a series of pyridazinone compounds were synthesized and tested for antimicrobial activity. The results indicated that several compounds exhibited strong activity against both Gram-positive and Gram-negative bacterial strains, supporting the potential use of these derivatives in treating bacterial infections .

Scientific Research Applications

Properties of (2Z)-4-[4-(2-Fluorophenyl)piperazin-1-yl]-4-Oxobut-2-Enoic Acid

(2Z)-4-[4-(2-Fluorophenyl)piperazin-1-yl]-4-oxobut-2-enoic acid is a chemical compound with the molecular formula $C_{14}H_{15}FN_2O_3$ and a formula weight of 278.28 . It is also known as 4-[4-(2-fluorophenyl)piperazin-1-yl]-4-oxobut-2-enoic acid .

Basic Information:

• CAS No.: While one source lists the CAS No. as 2197062-18-1 , another does not provide one .
• Molecular Formula: $C_{14}H_{15}FN_2O_3$
• Molecular Weight: 278.28
• Synonyms: (2Z)-4-[4-(2-Fluorophenyl)piperazin-1-yl]-4-oxobut-2-enoic acid

Properties:

• LogP: 1.48
• Heavy Atoms Count: 20
• Rotatable Bond Count: 3
• Number of Rings: 2
• Carbon Bond Saturation (Fsp3): 0.285
• Polar Surface Area: 61 Å
• Hydrogen Bond Acceptors Count: 4
• Hydrogen Bond Donors Count: 1

Supplier Information:

• Zerenex Molecular Limited: Located in the United Kingdom, Tel: +44 (0) 1204 527 700, Email: sales@zerenex-molecular.com
• Key Organics Limited (BIONET): Ships from the United Kingdom with a lead time of 10 days. It has a purity of 97% and is available in 500 mg packs for $549 .
• Parchem: Supplies the compound and can be contacted at (914) 654-6800 or INFO@PARCHEM.COM .

Comparison with Similar Compounds

Comparative Data Table

Compound Name / ID	Core Structure	6-Position Substituent	Linker Type	Piperazine Substituent	Key Properties/Implications
Target Compound	Pyridazinone	Phenyl	4-oxobutyl	2-Fluorophenyl	Flexible linker; moderate lipophilicity
Compound	Pyridazinone	4-Fluorophenyl	2-oxoethyl	2-Fluorophenyl	Enhanced electronegativity; shorter linker
Compound	Pyridazinone	Morpholin-4-yl	2-oxoethyl	4-Fluorophenyl	High polarity; altered receptor selectivity
(D10)	Quinoline	N/A	Carbonyl	2-Fluorophenyl	Planar core; hydrogen-bonding terminus
Pyrido-pyrimidinone	Pyrido-pyrimidinone	N/A	Direct bond	2-Fluorophenyl	Rigid structure; improved metabolic stability

Research Findings and Implications

• Linker Length : The target’s 4-oxobutyl chain may enhance binding pocket accommodation compared to shorter linkers in and , as seen in molecular docking studies of similar piperazine derivatives .
• Fluorine Position : The 2-fluorophenyl group on piperazine (target and ) may improve CNS penetration over 4-fluorophenyl () due to reduced steric hindrance .